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Compound of Interest

Compound Name: Ethyl perfluorooctanoate

CAS No.: 3108-24-5

Cat. No.: B1346611

Get Quote

CAS: 3108-24-5 | PFOA Precursor & Fluorinated Intermediate[1]

Executive Intelligence & Risk Profile
Ethyl perfluorooctanoate (Ethyl pentadecafluorooctanoate) is a specialized fluorinated

building block used primarily in the synthesis of hydrophobic/oleophobic surface coatings,

antifouling materials, and as a derivatization standard in proteomics.[1]

While some commercial Safety Data Sheets (SDS) classify this compound as "non-hazardous"

based on acute toxicity testing of the intact ester, this classification is scientifically insufficient

for rigorous risk assessment. As a carboxylate ester of perfluorooctanoic acid (PFOA), this

compound acts as a direct PFOA precursor.[1] Upon entering biological systems or

environmental water columns, it undergoes hydrolysis to release PFOA—a persistent organic

pollutant (POP) with established carcinogenicity, reproductive toxicity, and bioaccumulation

potential.[1]

Operational Directive: Treat this substance with the same containment rigor as free PFOA

(CAS 335-67-1).[1] All protocols must prevent distinct routes of exposure: inhalation of
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aerosols, dermal absorption, and environmental release.[1]

Physicochemical Identity & Properties
Data consolidated from verified technical registries.[1]

Property Value Technical Context

IUPAC Name

Ethyl

2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-

pentadecafluorooctanoate

Molecular Formula C₁₀H₅F₁₅O₂

Molecular Weight 442.12 g/mol
High fluorine content (approx.

64%) drives density.[1]

Physical State Colorless Liquid / Oil
Viscosity is typically lower than

hydrocarbon analogs.[1]

Density 1.626 g/cm³
Significantly heavier than

water; sinks rapidly.[1]

Boiling Point 167 °C
Low volatility, but aerosols are

a major risk.[1]

Flash Point 167-168 °C
Combustible, not highly

flammable.[1]

Solubility (Water) Insoluble / Immiscible

Hydrophobic; forms a dense

lower layer in aqueous

biphasic systems.[1]

Solubility (Organic)
Soluble in Chloroform, Ethyl

Acetate, THF

Compatible with standard

organic synthesis solvents.[1]

Hazard Mechanism: The Precursor Pathway
To understand the toxicity of ethyl perfluorooctanoate, one must look beyond the molecule

itself to its metabolic fate.[1] The ester bond is susceptible to enzymatic cleavage (esterases) in

vivo and abiotic hydrolysis in the environment.[1]
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Mechanistic Toxicity Pathway
The following diagram illustrates the "Silent Hazard" mechanism where the relatively inert ester

converts into the bioactive and toxic PFOA anion.
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Figure 1: Metabolic activation pathway.[1] The lipophilic nature of the ethyl ester facilitates cell

membrane penetration, after which intracellular hydrolysis releases the toxic PFOA payload.[1]

Key Hazard Statements (Derived from PFOA & Precursor Data):

H360D: May damage the unborn child.[1][2]

H351: Suspected of causing cancer.[1][2]

H372: Causes damage to organs (Liver, Immune System) through prolonged or repeated

exposure.[1]

H318: Causes serious eye damage (corrosive potential of hydrolysis products).[1]

Operational Safety & Exposure Control
This section outlines a self-validating workflow designed to minimize exposure.

A. Engineering Controls
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Primary Containment: All handling (weighing, transfer, reaction) must occur within a certified

chemical fume hood operating at face velocity > 0.5 m/s.[1]

Aerosol Management: If using high-shear mixing or heating, use a closed system or a

glovebox. The density of the vapor (heavier than air) means it will pool on the floor of the

hood; ensure rear baffles are unobstructed.[1]

B. Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves may offer insufficient protection against fluorinated esters due to

permeation.[1]

Zone Recommended PPE Rationale

Dermal (Hands)

Double Gloving:Inner: Nitrile (4

mil)Outer: Laminate (e.g.,

Silver Shield) or Thick Nitrile (8

mil)

Fluorinated chains can

permeate standard thin nitrile.

[1] Double gloving provides a

breakthrough buffer.[1]

Ocular Chemical Splash Goggles

Face shield required if

handling volumes > 100 mL or

conducting pressurized

reactions.[1]

Respiratory
N95/P100 (if powder/aerosol)

or OV Cartridge

Only required if engineering

controls (fume hood) fail or

during spill cleanup.[1]

C. Self-Validating Handling Protocol
This workflow ensures that every step includes a "check" to prevent contamination.[1]
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Figure 2: Safe handling lifecycle. Note the critical prohibition of drain disposal to prevent

environmental persistence.

Emergency Response Protocols
Firefighting Measures
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Specific Hazard: Thermal decomposition can release Hydrogen Fluoride (HF) and

Perfluoroisobutylene (PFIB).[1] HF is extremely corrosive and penetrates skin to attack bone;

PFIB is approx.[1] 10x more toxic than phosgene.[1]

Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do not use water jet

(spreads the dense oil).[1]

Action: Firefighters must wear full SCBA.[1] If the fire involves significant quantities, assume

HF presence; medical evaluation for fluoride exposure is mandatory for all personnel in the

vicinity.[1]

Accidental Release (Spill)
Evacuate: Clear the area of non-essential personnel.

Ventilate: Increase hood ventilation or open windows if safe.[1]

Absorb: Use an inert absorbent (vermiculite or sand).[1] Do not use sawdust (potential

reaction with oxidizers/flammability).[1]

Decontaminate: Clean surface with a soap/water solution.[1] Collect all cleaning materials

into the fluorinated waste stream.[1]

Regulatory Landscape & Environmental Impact
Status:Strictly Regulated / Restricted[1]

REACH (EU): Ethyl perfluorooctanoate is subject to the POPs Regulation (Persistent

Organic Pollutants) as a PFOA-related substance.[1] Its manufacture, placing on the market,

and use are restricted under Annex I, Part A.[1]

US EPA: Subject to Significant New Use Rules (SNURs) for long-chain perfluoroalkyl

carboxylate (LCPFAC) chemical substances.[1]

Environmental Fate: PFOA is extremely persistent (half-life in environment > 90 years).[1] It

does not biodegrade.[1][3]
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Disposal:Zero Discharge Policy. All waste, including contaminated gloves and wipes, must

be sent for high-temperature incineration (>1100°C) at a facility permitted to handle

fluorinated waste.[1] Standard autoclaving or chemical treatment is ineffective.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.bocsci.com/ethyl-perfluorooctanoate-cas-3108-24-5-item-106724.html
https://www.industrialchemicals.gov.au/sites/default/files/Indirect%20precursors%20to%20perfluorooctanoic%20acid%20%28PFOA%29_%20Environment%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b1346611/docs#technical-safety-handling-architecture-ethyl-perfluorooctanoate
https://www.benchchem.com/product/b1346611/docs#technical-safety-handling-architecture-ethyl-perfluorooctanoate
https://www.benchchem.com/product/b1346611/docs#technical-safety-handling-architecture-ethyl-perfluorooctanoate
https://www.benchchem.com/product/b1346611/docs#technical-safety-handling-architecture-ethyl-perfluorooctanoate
https://www.benchchem.com/product/b1346611?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

